Cas no 1260796-74-4 (2-2-(trifluoromethoxy)phenylpropanenitrile)

2-2-(Trifluoromethoxy)phenylpropanenitrile is a fluorinated organic compound featuring a phenyl ring substituted with a trifluoromethoxy group and a propanenitrile moiety. This structure imparts unique electronic and steric properties, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The trifluoromethoxy group enhances lipophilicity and metabolic stability, while the nitrile functionality offers versatility for further chemical transformations. Its well-defined reactivity profile allows for precise modifications in drug discovery and material science applications. The compound’s high purity and stability under standard conditions ensure consistent performance in synthetic workflows. Suitable for use in advanced organic synthesis, it is particularly relevant in the development of bioactive molecules.
2-2-(trifluoromethoxy)phenylpropanenitrile structure
1260796-74-4 structure
Product Name:2-2-(trifluoromethoxy)phenylpropanenitrile
CAS No:1260796-74-4
MF:C10H8F3NO
MW:215.17183303833
CID:6312832
PubChem ID:151047217
Update Time:2025-10-29

2-2-(trifluoromethoxy)phenylpropanenitrile Chemical and Physical Properties

Names and Identifiers

    • 2-2-(trifluoromethoxy)phenylpropanenitrile
    • EN300-1933204
    • 2-[2-(trifluoromethoxy)phenyl]propanenitrile
    • 1260796-74-4
    • Inchi: 1S/C10H8F3NO/c1-7(6-14)8-4-2-3-5-9(8)15-10(11,12)13/h2-5,7H,1H3
    • InChI Key: MDIOOUYOISWAAT-UHFFFAOYSA-N
    • SMILES: FC(OC1C=CC=CC=1C(C#N)C)(F)F

Computed Properties

  • Exact Mass: 215.05579836g/mol
  • Monoisotopic Mass: 215.05579836g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 255
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.3
  • Topological Polar Surface Area: 33Ų

2-2-(trifluoromethoxy)phenylpropanenitrile Pricemore >>

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2-2-(trifluoromethoxy)phenylpropanenitrile Related Literature

Additional information on 2-2-(trifluoromethoxy)phenylpropanenitrile

Recent Advances in the Study of 2-2-(Trifluoromethoxy)phenylpropanenitrile (CAS: 1260796-74-4) in Chemical Biology and Pharmaceutical Research

The compound 2-2-(trifluoromethoxy)phenylpropanenitrile (CAS: 1260796-74-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research briefing aims to provide an up-to-date overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential as a drug candidate. The information presented herein is derived from peer-reviewed academic literature, industry reports, and technical documents published within the last two years.

Recent studies have highlighted the role of 2-2-(trifluoromethoxy)phenylpropanenitrile as a key intermediate in the synthesis of novel bioactive molecules. Its trifluoromethoxy group, in particular, has been shown to enhance metabolic stability and bioavailability, making it an attractive scaffold for drug development. Researchers have employed advanced synthetic techniques, including palladium-catalyzed cross-coupling reactions, to optimize the production of this compound with high yield and purity. These methodological advancements have paved the way for its broader application in medicinal chemistry.

In terms of biological activity, preliminary in vitro and in vivo studies have demonstrated that 2-2-(trifluoromethoxy)phenylpropanenitrile exhibits promising pharmacological properties. For instance, it has been identified as a potent modulator of certain neurotransmitter receptors, suggesting potential applications in the treatment of neurological disorders such as epilepsy and Parkinson's disease. Additionally, its anti-inflammatory and antioxidant effects have been explored in the context of chronic inflammatory conditions, with some studies reporting significant reductions in pro-inflammatory cytokine levels following treatment with derivatives of this compound.

Despite these encouraging findings, challenges remain in the development of 2-2-(trifluoromethoxy)phenylpropanenitrile as a therapeutic agent. Issues such as off-target effects, pharmacokinetic variability, and scalability of synthesis need to be addressed in future research. Ongoing studies are focusing on structural optimization to improve selectivity and reduce toxicity, as well as on the development of novel formulations to enhance delivery and efficacy. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate progress in this area.

In conclusion, 2-2-(trifluoromethoxy)phenylpropanenitrile (CAS: 1260796-74-4) represents a promising candidate for further investigation in drug discovery and development. Its unique chemical properties and broad biological activity profile make it a valuable tool for researchers aiming to address unmet medical needs. Future studies should prioritize translational research to bridge the gap between laboratory findings and clinical applications, ultimately contributing to the advancement of personalized medicine and targeted therapies.

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